Cas no 2171804-10-5 (2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol)

2-({1-[2-(2-Hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol is a versatile chemical intermediate with potential applications in pharmaceutical and specialty chemical synthesis. Its structure features both a pyrazole ring and hydroxyl groups, offering multiple reactive sites for further functionalization. The compound's balanced hydrophilicity, imparted by the hydroxyethoxy and butanol moieties, enhances solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. Its pyrazole core provides a stable heterocyclic scaffold, while the flexible alkyl chain allows for structural adaptability in target applications. This combination of reactivity and solubility makes it a promising candidate for drug discovery, ligand design, or polymer modification.

2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol structure

2171804-10-5 structure

Product Name:2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol

CAS No:2171804-10-5

MF:C₁₁H₂₁N₃O₃

MW:243.30274271965

CID:5793668

PubChem ID:165863662

Update Time:2025-05-27

2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol
- 2171804-10-5
- EN300-1275043
- 2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol
- Inchi： 1S/C11H21N3O3/c1-2-10(9-16)13-11-7-12-14(8-11)3-5-17-6-4-15/h7-8,10,13,15-16H,2-6,9H2,1H3
- InChI Key： QQVQIMAPCNNYKR-UHFFFAOYSA-N
- SMILES： OCC(CC)NC1C=NN(C=1)CCOCCO

Computed Properties

Exact Mass: 243.15829154g/mol
Monoisotopic Mass: 243.15829154g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 9
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 79.5Å²

2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1275043-0.05g	2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol	2171804-10-5	0.05g	$1296.0	2023-05-26
Enamine	EN300-1275043-0.1g	2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol	2171804-10-5	0.1g	$1357.0	2023-05-26
Enamine	EN300-1275043-0.25g	2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol	2171804-10-5	0.25g	$1420.0	2023-05-26
Enamine	EN300-1275043-0.5g	2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol	2171804-10-5	0.5g	$1482.0	2023-05-26
Enamine	EN300-1275043-1.0g	2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol	2171804-10-5	1g	$1543.0	2023-05-26
Enamine	EN300-1275043-2.5g	2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol	2171804-10-5	2.5g	$3025.0	2023-05-26
Enamine	EN300-1275043-5.0g	2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol	2171804-10-5	5g	$4475.0	2023-05-26
Enamine	EN300-1275043-10.0g	2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol	2171804-10-5	10g	$6635.0	2023-05-26
Enamine	EN300-1275043-50mg	2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol	2171804-10-5	50mg	$1296.0	2023-10-01
Enamine	EN300-1275043-100mg	2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol	2171804-10-5	100mg	$1357.0	2023-10-01

2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol Related Literature

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3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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